Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties
Names and Identifiers
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- Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
- Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
- 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
- 107575-59-7
- ETHYL PYRUVATE-3-FORMYLAMINO-4-METHOXYPHENYLHYDRAZONE
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- InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
- Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
- SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C
Computed Properties
- Exact Mass: 279.12200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 279.12190603g/mol
- Heavy Atom Count: 20
- Complexity: 360
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- LogP: 2.33690
- PSA: 92.51000
- Boiling Point: 465.8±55.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 235.5±31.5 °C
- Density: 1.2±0.1 g/cm3
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E925825-50mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone |
107575-59-7 | 50mg |
$ 110.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-218413-100 mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone, |
107575-59-7 | 100MG |
¥2,256.00 | 2023-07-10 |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Related Literature
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2. Notes
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Stefania Perticaroli,Marco Paolantoni,Paola Sassi,Silvia Corezzi,Assunta Morresi Phys. Chem. Chem. Phys., 2014,16, 12433-12440
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William F. Gabrielli,Stefan D. Nogai,Jean M. McKenzie,Stephanie Cronje,Helgard G. Raubenheimer New J. Chem., 2009,33, 2208-2218
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Alicia Mas,María L. López,Inmaculada Álvarez-Serrano,Carlos Pico,María L. Veiga Dalton Trans., 2013,42, 9990-9999
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Yan Dong,Huiming Lin,Qumei Jin,Lei Li,Dan Wang,Dan Zhou,Fengyu Qu J. Mater. Chem. A, 2013,1, 7391-7398
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Ramesh Chitrakar,Akinari Sonoda,Kenta Ooi,Tahei Tomida Green Chem., 2004,6, 104-109
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X. Jiang,W. Shan,N. Desbois,V. Quesneau,S. Brandès,W. R. Osterloh,V. Blondeau-Patissier,C. P. Gros,K. M. Kadish New J. Chem., 2018,42, 8220-8229
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Jing-Wei Yu,Hai-Jiao Yu,Qiu Ren,Jin Zhang,Yang Zou,Hong-Bin Luo,Lifeng Wang Dalton Trans., 2021,50, 8070-8075
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P. Sabhachandani,V. Motwani,N. Cohen,S. Sarkar,T. Konry Lab Chip, 2016,16, 497-505
107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone) Related Products
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